Cas no 98516-06-4 ([(1R,2S)-2-(hydroxymethyl)cyclobutyl]methyl acetate)

• Product Name: [(1R,2S)-2-(hydroxymethyl)cyclobutyl]methyl acetate
• CAS No: 98516-06-4
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD32068481
• CID: 1990511
• PubChem ID: 13539119
• Update Time: 2025-06-27

[(1R,2S)-2-(hydroxymethyl)cyclobutyl]methyl acetate Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclobutanedimethanol, monoacetate, (1R,2S)-
• [(1R,2S)-2-(hydroxymethyl)cyclobutyl]methyl acetate
• 98516-06-4
• ULMCYJQQTKKLOY-SFYZADRCSA-N
• AS-79659
• MFCD32068481
• ((1R,2S)-2-(HYDROXYMETHYL)CYCLOBUTYL)METHYL ACETATE
• SCHEMBL14232362
• AC9458
• 98516-05-3
• Rel-((1R,2S)-2-(Hydroxymethyl)cyclobutyl)methyl acetate

• MDL： MFCD32068481
• Inchi： 1S/C8H14O3/c1-6(10)11-5-8-3-2-7(8)4-9/h7-9H,2-5H2,1H3/t7-,8+/m1/s1
• InChI Key： ULMCYJQQTKKLOY-SFYZADRCSA-N
• SMILES： O(C(C)=O)C[C@@H]1CC[C@@H]1CO

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on [(1R,2S)-2-(hydroxymethyl)cyclobutyl]methyl acetate

Recent Advances in the Study of [(1R,2S)-2-(hydroxymethyl)cyclobutyl]methyl acetate (CAS: 98516-06-4) in Chemical Biology and Pharmaceutical Research

The compound [(1R,2S)-2-(hydroxymethyl)cyclobutyl]methyl acetate (CAS: 98516-06-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The discussion is based on peer-reviewed studies published within the last two years, ensuring the relevance and accuracy of the information presented.

Recent studies have highlighted the efficient synthetic routes for [(1R,2S)-2-(hydroxymethyl)cyclobutyl]methyl acetate, emphasizing its role as a key intermediate in the production of more complex bioactive molecules. One notable approach involves the stereoselective cyclization of precursor molecules, which has been optimized to achieve high yields and enantiomeric purity. This advancement is critical for scaling up production in pharmaceutical manufacturing, where consistency and purity are paramount.

In terms of biological activity, [(1R,2S)-2-(hydroxymethyl)cyclobutyl]methyl acetate has demonstrated promising results in preclinical models. Specifically, its derivatives have shown inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Furthermore, its ability to modulate specific receptor interactions has been explored in the context of neurological disorders, with preliminary data indicating neuroprotective properties.

The pharmacokinetic profile of [(1R,2S)-2-(hydroxymethyl)cyclobutyl]methyl acetate has also been a focus of recent research. Studies utilizing advanced analytical techniques such as LC-MS/MS have provided insights into its metabolic stability and bioavailability. These findings are instrumental in guiding the design of future drug formulations, particularly in optimizing dosing regimens and minimizing adverse effects.

Looking ahead, the potential of [(1R,2S)-2-(hydroxymethyl)cyclobutyl]methyl acetate extends beyond its current applications. Ongoing research is investigating its utility in targeted drug delivery systems, where its structural features could enhance the specificity and efficacy of therapeutic agents. Additionally, collaborations between academic and industrial researchers are expected to accelerate the translation of these findings into clinical trials, paving the way for novel treatments in areas such as oncology and immunology.

In conclusion, [(1R,2S)-2-(hydroxymethyl)cyclobutyl]methyl acetate (CAS: 98516-06-4) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical development. Its synthetic accessibility, diverse biological activities, and favorable pharmacokinetic properties underscore its potential as a cornerstone for future therapeutic innovations. Continued research and development efforts will be crucial in unlocking its full potential and addressing unmet medical needs.